Cas no 1781650-82-5 (3-(4-ethoxy-3-methoxyphenyl)propanal)

• Product Name: 3-(4-ethoxy-3-methoxyphenyl)propanal
• CAS No: 1781650-82-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4961990
• PubChem ID: 84104366
• Update Time: 2025-06-08

3-(4-ethoxy-3-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-methoxyphenylpropanal
• 3-(4-ethoxy-3-methoxyphenyl)propanal

• Inchi： 1S/C12H16O3/c1-4-15-11-6-5-10(9(2)8-13)7-12(11)14-3/h5-9H,4H2,1-3H3
• InChI Key： OSMUIZUCFHKWLV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5

Additional information on 3-(4-ethoxy-3-methoxyphenyl)propanal

Professional Introduction to 3-(4-ethoxy-3-methoxyphenyl)propanal (CAS No. 1781650-82-5)

3-(4-ethoxy-3-methoxyphenyl)propanal, a compound with the chemical identifier CAS No. 1781650-82-5, is a significant molecule in the field of pharmaceutical chemistry and synthetic biology. This aldehyde derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and biochemical research. The presence of both ethoxy and methoxy substituents on the aromatic ring imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis.

The compound's molecular structure, characterized by a propanal moiety attached to a phenyl ring with ethoxy and methoxy groups, suggests possible roles in the synthesis of more complex molecules. In recent years, there has been growing interest in exploring the pharmacological properties of such aromatic aldehydes due to their ability to interact with biological targets. Specifically, the 4-ethoxy-3-methoxyphenyl moiety is known to influence the reactivity and binding affinity of the molecule, which could be exploited in the design of novel therapeutic agents.

Recent studies have highlighted the importance of aromatic aldehydes in medicinal chemistry, particularly in the development of small-molecule inhibitors and agonists. The aldehyde group in 3-(4-ethoxy-3-methoxyphenyl)propanal serves as a reactive site for further functionalization, enabling the construction of diverse pharmacophores. For instance, this compound has been investigated as a precursor in the synthesis of flavonoid derivatives, which are known for their anti-inflammatory and antioxidant properties.

In addition to its synthetic utility, 3-(4-ethoxy-3-methoxyphenyl)propanal has shown promise in preliminary biological assays. Research indicates that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The methoxy group, in particular, has been associated with enhanced bioavailability and metabolic stability, which are critical factors in drug design.

The pharmaceutical industry has increasingly relied on advanced computational methods to predict the biological activity of novel compounds. In this context, 3-(4-ethoxy-3-methoxyphenyl)propanal has been subjected to virtual screening and molecular docking studies to identify potential therapeutic targets. These computational approaches have revealed that the compound may interact with proteins involved in signal transduction pathways, suggesting its potential as an adjunct therapy for various conditions.

Synthetic methodologies have also evolved to accommodate the growing demand for complex organic molecules like 3-(4-ethoxy-3-methoxyphenyl)propanal. Modern techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled efficient access to enantiomerically pure forms of this compound, which is essential for drug development. The ability to produce high-purity intermediates like this aldehyde derivative underscores its importance in industrial-scale pharmaceutical manufacturing.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from structurally similar compounds found in plants and microorganisms. The structural features of 3-(4-ethoxy-3-methoxyphenyl)propanal bear resemblance to certain bioactive natural products, making it a valuable scaffold for medicinal chemists. By leveraging these natural templates, researchers can develop novel compounds with improved pharmacokinetic profiles and reduced toxicity.

The intersection of chemistry and biology continues to drive innovation in drug development. Techniques such as high-throughput screening (HTS) have accelerated the identification of lead compounds like 3-(4-ethoxy-3-methoxyphenyl)propanal. These HTS campaigns often involve large libraries of compounds that are tested for activity against a wide range of biological targets. The results from such screens can provide critical insights into the structure-activity relationships (SAR) of new molecules.

In conclusion, 3-(4-ethoxy-3-methoxyphenyl)propanal (CAS No. 1781650-82-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for synthetic chemists and medicinal biologists alike. As our understanding of molecular interactions continues to advance, compounds like this will play an increasingly important role in the development of next-generation therapeutics.